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Compound of Interest

Compound Name: Sonrotoclax

Cat. No.: B12400364 Get Quote

For Research, Scientific, and Drug Development Professionals

This document provides essential safety and logistical information for the proper handling and

disposal of Sonrotoclax (also known as BGB-11417), an investigational, potent, and selective

B-cell lymphoma 2 (BCL2) inhibitor. The following procedures are designed to ensure the

safety of laboratory personnel and compliance with environmental regulations.

Essential Safety and Handling
Before disposal, it is critical to handle Sonrotoclax with appropriate care. According to its

Safety Data Sheet (SDS), Sonrotoclax is not classified as a hazardous substance; however,

standard laboratory precautions for handling chemical compounds should always be observed.

[1]

Personal Protective Equipment (PPE): Always wear standard PPE, including safety goggles

with side shields, chemical-resistant gloves, and a lab coat.[1]

Ventilation: Handle Sonrotoclax in a well-ventilated area, preferably within a chemical fume

hood, to avoid the formation and inhalation of dust or aerosols.[1]

Contact Avoidance: Prevent direct contact with skin, eyes, and mucous membranes.[1]

Environmental Precautions: Do not allow the substance to enter drains or water courses.[1]
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Proper storage is crucial for maintaining the integrity of Sonrotoclax and ensuring safety. Store

the compound in a tightly sealed container in a cool, dry, and well-ventilated area, away from

direct sunlight and incompatible materials such as strong acids, alkalis, and oxidizing agents.[1]

Form Storage Temperature Stability Duration

Powder -20°C 3 years

Powder 4°C 2 years

In Solvent -80°C 6 months

In Solvent -20°C 1 month

Data sourced from

MedChemExpress Safety Data

Sheet.[1]

Accidental Release and Spill Cleanup Protocol
In the event of a spill, a clear and immediate response is necessary to contain the material and

decontaminate the area.

Methodology:

Evacuate and Secure: Immediately evacuate non-essential personnel from the spill area and

ensure adequate ventilation.[1]

Don PPE: Before cleanup, put on full personal protective equipment, including respiratory

protection if dust or aerosols are present.[1]

Containment: Prevent further leakage or spillage. For liquid spills, create a barrier with

absorbent materials.[1]

Absorption: Cover and absorb the spill using a finely-powdered, liquid-binding material such

as diatomite or universal binders.[1]

Collection: Carefully collect the absorbed material and any contaminated soil or surfaces into

a designated, sealable waste container.
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Decontamination: Scrub the spill surface and any contaminated equipment with alcohol to

decontaminate the area.[1]

Disposal: Dispose of all contaminated materials (absorbents, PPE, cleaning tools) as

chemical waste according to the procedures outlined in Section 4.[1]

Step-by-Step Disposal Procedure
The overriding principle for laboratory waste is that no activity should begin until a plan for

disposal is in place.[2] As the generator of the waste, it is your responsibility to ensure it is

disposed of legally and safely.[3] The disposal of Sonrotoclax and associated materials must

comply with all prevailing country, federal, state, and local regulations.[1]

Step 1: Waste Identification and Segregation

Identify the type of waste:

Unused Product: Pure, unadulterated Sonrotoclax.

Contaminated Labware: Items such as pipette tips, gloves, vials, flasks, and bench paper

that have come into contact with Sonrotoclax.

Aqueous Solutions: Buffer or media solutions containing Sonrotoclax. Note: Aqueous

solutions should not be disposed of down the drain.[4]

Segregate Sonrotoclax waste from other laboratory waste streams (e.g., biological,

radioactive, regular trash) at the point of generation to prevent cross-contamination.[2]

Step 2: Containerization

Solid Waste: Place unused Sonrotoclax powder and contaminated solid labware into a

dedicated, rigid, and sealable chemical waste container. The container must be clearly

labeled.

Liquid Waste: Collect aqueous waste containing Sonrotoclax in a compatible, leak-proof

container. Do not mix with other chemical wastes unless explicitly permitted by your

institution's EHS department.
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Sharps: Any sharps (needles, scalpels, glass pipettes) contaminated with Sonrotoclax must

be placed in a designated, puncture-resistant sharps container.[5][6]

Step 3: Labeling

Clearly label the waste container with a "Chemical Waste" tag or label as required by your

institution.[7]

The label must include:

The full chemical name: "Sonrotoclax (BGB-11417) Waste"

All chemical constituents and their approximate concentrations.

The date of accumulation.

The name of the principal investigator and the laboratory location.

Step 4: Storage and Disposal

Store the sealed and labeled waste container in a designated satellite accumulation area

within the laboratory. This area should be secure and away from general lab traffic.

Contact your institution's Environmental Health and Safety (EHS) department or designated

hazardous waste management provider to schedule a pickup.[8]

The waste will be transported to a licensed Treatment, Storage, and Disposal Facility (TSDF)

for final disposal, which is typically incineration for investigational drug compounds.[8][9]

Waste Management Workflow
The following diagram illustrates the decision-making and procedural flow for the proper

management and disposal of Sonrotoclax waste.
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Caption: Workflow for the safe disposal of Sonrotoclax waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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